Cas no 689227-92-7 (3-benzyl-6-(piperidin-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-benzyl-6-(piperidin-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 689227-92-7
• MF: C₂₀H₂₁N₃OS
• MW: 351.46524310112
• CID: 5435994
• Update Time: 2025-05-23

3-benzyl-6-(piperidin-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-6-piperidin-1-yl-2-sulfanylidene-1H-quinazolin-4-one
• 3-benzyl-6-(piperidin-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

• Inchi： 1S/C20H21N3OS/c24-19-17-13-16(22-11-5-2-6-12-22)9-10-18(17)21-20(25)23(19)14-15-7-3-1-4-8-15/h1,3-4,7-10,13H,2,5-6,11-12,14H2,(H,21,25)
• InChI Key： XULMUEIDWKLZFA-UHFFFAOYSA-N
• SMILES： S=C1N([H])C2C([H])=C([H])C(=C([H])C=2C(N1C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-benzyl-6-(piperidin-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

3-Benzyl-6-(Piperidin-1-yl)-2-Sulfanylidene-1,2,3,4-Tetrahydroquinazolin-4-one (CAS No: 689227-92-7)

The compound 3-benzyl-6-(piperidin-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one, with CAS number 689227-92-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a quinazolinone core substituted with a benzyl group at position 3 and a piperidinyl group at position 6, along with a sulfanylidene moiety at position 2. These structural elements contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-cancer agents. The presence of the sulfanylidene group in this compound introduces additional electronic and steric effects, which can enhance its binding affinity to specific biological targets. Researchers have demonstrated that such modifications can significantly improve the potency and selectivity of quinazolinone-based compounds in inhibiting various oncogenic kinases.

The synthesis of 3-benzyl-6-(piperidin-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one involves a multi-step process that typically begins with the preparation of the quinazolinone skeleton. This is followed by selective substitution reactions to introduce the benzyl and piperidinyl groups at their respective positions. The sulfanylidene group is introduced through a carefully controlled reaction sequence that ensures optimal regioselectivity and yield.

One of the most promising applications of this compound lies in its potential as a therapeutic agent for cancer treatment. Preclinical studies have shown that it exhibits potent anti-proliferative activity against several human cancer cell lines, including those resistant to conventional chemotherapeutic agents. The compound's ability to inhibit key signaling pathways involved in tumor growth and metastasis makes it a valuable candidate for further preclinical and clinical evaluation.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have investigated its ability to form self-assembled monolayers and its potential as a building block for advanced materials with tailored optical and electronic properties.

The physical and chemical properties of 3-benzyl-6-(piperidin-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure, stability under various conditions, and reactivity towards different chemical transformations.

In terms of safety considerations, this compound should be handled with care due to its potential toxicity and reactivity under certain conditions. Proper protective equipment should be worn during synthesis and handling to minimize exposure risks.